Ethyl 5-bromo-2,4-difluorophenylacetate
Overview
Description
Ethyl 5-bromo-2,4-difluorophenylacetate (EBDFPA) is an organic compound with a unique chemical structure and a wide range of applications in scientific research. EBDFPA has been used in a variety of research contexts, from biochemistry to physiology, and has been found to have a number of advantages over other compounds.
Mechanism of Action
The mechanism of action of Ethyl 5-bromo-2,4-difluorophenylacetate is not yet fully understood. However, it is believed that this compound binds to certain proteins in the body, and this binding is thought to be responsible for its various effects. Specifically, this compound is thought to interact with enzymes involved in the metabolism of drugs and hormones, as well as other proteins involved in cell signaling.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound has the potential to affect a number of biological processes, including metabolism, cell signaling, and gene expression. In addition, this compound has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Ethyl 5-bromo-2,4-difluorophenylacetate has a number of advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without degradation. In addition, it is relatively easy to synthesize and can be used in a variety of research contexts. However, this compound also has some limitations for use in laboratory experiments. It is not water soluble, and therefore must be used in aqueous solutions. In addition, this compound is not very soluble in organic solvents, and therefore must be used in very low concentrations.
Future Directions
There are a number of potential future directions for research with Ethyl 5-bromo-2,4-difluorophenylacetate. One potential direction is to further study the mechanism of action of this compound, in order to better understand its effects on various biological processes. In addition, further research could be conducted to determine the optimal concentrations of this compound for various research applications. Another potential direction is to explore the potential therapeutic applications of this compound, such as its potential anti-inflammatory and anti-cancer properties. Finally, further research could be conducted to explore the potential toxicological effects of this compound, in order to ensure its safe use in research applications.
Scientific Research Applications
Ethyl 5-bromo-2,4-difluorophenylacetate has been used in a number of scientific research applications, including biochemistry, physiology, and pharmacology. In biochemistry, this compound has been used to study the structure and function of proteins, as well as the interactions between proteins and other molecules. In physiology, this compound has been used to study the effects of various drugs on the body, as well as the effects of various hormones and other biological compounds. In pharmacology, this compound has been used to study the effects of various drugs on the body, as well as the interactions between drugs and other molecules.
properties
IUPAC Name |
ethyl 2-(5-bromo-2,4-difluorophenyl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrF2O2/c1-2-15-10(14)4-6-3-7(11)9(13)5-8(6)12/h3,5H,2,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYKSOFNAHUDWLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=C(C=C1F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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